Cas no 1235619-94-9 (2-(cyclopentylsulfanyl)-5-(3-nitrophenyl)-1-phenyl-1H-imidazole)

• Product Name: 2-(cyclopentylsulfanyl)-5-(3-nitrophenyl)-1-phenyl-1H-imidazole
• CAS No: 1235619-94-9
• MF: C₂₀H₁₉N₃O₂S
• MW: 365.448763132095
• CID: 5451900
• Update Time: 2025-06-13

2-(cyclopentylsulfanyl)-5-(3-nitrophenyl)-1-phenyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentylsulfanyl-5-(3-nitrophenyl)-1-phenylimidazole
• 2-(cyclopentylsulfanyl)-5-(3-nitrophenyl)-1-phenyl-1H-imidazole

• Inchi： 1S/C20H19N3O2S/c24-23(25)17-10-6-7-15(13-17)19-14-21-20(26-18-11-4-5-12-18)22(19)16-8-2-1-3-9-16/h1-3,6-10,13-14,18H,4-5,11-12H2
• InChI Key： WOIFQLXCNJZBIE-UHFFFAOYSA-N
• SMILES： C1(SC2CCCC2)N(C2=CC=CC=C2)C(C2=CC=CC([N+]([O-])=O)=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(cyclopentylsulfanyl)-5-(3-nitrophenyl)-1-phenyl-1H-imidazole

Recent Advances in the Study of 2-(cyclopentylsulfanyl)-5-(3-nitrophenyl)-1-phenyl-1H-imidazole (CAS: 1235619-94-9)

The compound 2-(cyclopentylsulfanyl)-5-(3-nitrophenyl)-1-phenyl-1H-imidazole (CAS: 1235619-94-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This imidazole derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and structural optimization of 2-(cyclopentylsulfanyl)-5-(3-nitrophenyl)-1-phenyl-1H-imidazole to enhance its bioactivity and selectivity. Researchers have employed advanced computational modeling techniques, such as molecular docking and density functional theory (DFT) calculations, to predict the compound's binding affinity to various biological targets. These in silico studies have revealed promising interactions with key enzymes and receptors involved in inflammatory and oncogenic pathways.

In vitro and in vivo experiments have further validated the compound's potential as a therapeutic agent. For instance, a 2023 study demonstrated that 2-(cyclopentylsulfanyl)-5-(3-nitrophenyl)-1-phenyl-1H-imidazole exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The compound's ability to selectively target COX-2 over COX-1 suggests a favorable safety profile, reducing the risk of gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

Another area of interest is the compound's potential anticancer properties. Preliminary studies have shown that 2-(cyclopentylsulfanyl)-5-(3-nitrophenyl)-1-phenyl-1H-imidazole can induce apoptosis in certain cancer cell lines by modulating the activity of pro-apoptotic and anti-apoptotic proteins. Researchers are particularly intrigued by its ability to overcome drug resistance mechanisms, a significant challenge in oncology. Ongoing studies are exploring its efficacy in combination with existing chemotherapeutic agents to enhance treatment outcomes.

Despite these promising findings, challenges remain in the development of 2-(cyclopentylsulfanyl)-5-(3-nitrophenyl)-1-phenyl-1H-imidazole as a clinical candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural modifications and pharmacokinetic studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of these research findings into viable therapeutic options.

In conclusion, 2-(cyclopentylsulfanyl)-5-(3-nitrophenyl)-1-phenyl-1H-imidazole (CAS: 1235619-94-9) represents a promising scaffold for the development of novel anti-inflammatory and anticancer agents. Continued research efforts are warranted to fully exploit its therapeutic potential and address the remaining challenges in drug development. The integration of multidisciplinary approaches, including synthetic chemistry, computational biology, and preclinical testing, will be critical to advancing this compound toward clinical applications.